N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide
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Overview
Description
N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 337.14264148 g/mol and the complexity rating of the compound is 475. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of new compounds featuring pyrazolo[1,5-a]pyridine derivatives, similar to the chemical structure of interest, have been extensively studied. For example, the work by Hassan et al. (2014) focused on synthesizing new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, demonstrating the process of obtaining such compounds and their potential for in vitro cytotoxic activity against specific cancer cell lines (Hassan, Hafez, & Osman, 2014). This research highlights the importance of these compounds in the development of new therapeutic agents.
Biological Activities
The exploration of biological activities is a significant area of research for compounds with pyrazolo[1,5-a]pyridine moieties. Degorce et al. (2016) discovered novel 3-quinoline carboxamides as potent and selective inhibitors of the ataxia telangiectasia mutated (ATM) kinase, showcasing the therapeutic potential of such compounds in cancer treatment and possibly related to the ATM kinase pathway (Degorce, Barlaam, Cadogan, et al., 2016).
Antimicrobial and Antifungal Activities
Compounds bearing pyrazolyl and chromene moieties have also been reported to exhibit significant antimicrobial and antifungal activities. For instance, Banoji et al. (2022) synthesized pyrazol-4-yl- and 2H-chromene-based substituted anilines, demonstrating their potential as antimicrobial agents against various strains (Banoji, Angajala, Ravulapelly, & Vannada, 2022). This suggests that N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide could potentially be explored for similar biological applications.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-[(7-methoxy-3,4-dihydro-2H-chromen-3-yl)methyl]pyrazolo[1,5-a]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3/c1-24-15-6-5-14-8-13(12-25-18(14)9-15)10-20-19(23)16-11-21-22-7-3-2-4-17(16)22/h2-7,9,11,13H,8,10,12H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBBCCHUBAKEZBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(CO2)CNC(=O)C3=C4C=CC=CN4N=C3)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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